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Compound of Interest

Compound Name: Mefenidramium metilsulfate

Cat. No.: B048653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mefenidramium metilsulfate, a quaternary ammonium compound, is recognized for its action

as a local antihistamine. This technical guide provides a comprehensive overview of its core

chemical properties, synthesis, and mechanism of action. This document collates available

quantitative data, outlines detailed experimental protocols for its synthesis and analysis, and

visualizes its key biological signaling pathways. The information presented herein is intended to

serve as a valuable resource for researchers and professionals engaged in drug development

and chemical analysis.

Chemical and Physical Properties
Mefenidramium metilsulfate is the salt formed between the Mefenidramium cation and a

methyl sulfate anion. The quaternary ammonium structure of the cation is central to its

chemical behavior and biological activity.
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Property Value Reference

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate

[1][2]

CAS Number 4858-60-0 [3][4]

Molecular Formula C₁₉H₂₇NO₅S [1][4]

Molecular Weight 381.49 g/mol [1][5]

Appearance Solid powder [4]

Melting Point 135-136 °C [3]

Elemental Analysis
C: 59.82%, H: 7.13%, N:

3.67%, O: 20.97%, S: 8.40%
[4]

Topological Polar Surface Area 84 Å² [1]

Synthesis
The primary method for the synthesis of Mefenidramium metilsulfate is through a nucleophilic

substitution reaction known as the Menshutkin reaction.[6] This involves the quaternization of a

tertiary amine with an alkylating agent.

Reaction Scheme
The synthesis involves the reaction of 2-(diphenylmethoxy)-N,N-dimethylethanamine with

dimethyl sulfate. The lone pair of electrons on the nitrogen atom of the tertiary amine attacks

the electrophilic methyl group of dimethyl sulfate, forming a new carbon-nitrogen bond and

resulting in the quaternary ammonium cation, Mefenidramium. The displaced methyl sulfate

group acts as the counter-ion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://pubchem.ncbi.nlm.nih.gov/compound/71533?from=summary
https://www.echemi.com/products/pid_Seven40079-mefenidramiummetilsulfate.html
https://www.medkoo.com/products/47714
https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://www.medkoo.com/products/47714
https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://precision.fda.gov/ginas/app/ui/substances/129db116-e677-4aca-95d2-fc4e1c457e2b
https://www.medkoo.com/products/47714
https://www.echemi.com/products/pid_Seven40079-mefenidramiummetilsulfate.html
https://www.medkoo.com/products/47714
https://pubchem.ncbi.nlm.nih.gov/compound/Mefenidramium-metilsulfate
https://www.benchchem.com/product/b048653?utm_src=pdf-body
https://www.benchchem.com/product/b048653
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Mefenidramium Metilsulfate

Reactants

Reaction
Product

2-(diphenylmethoxy)-N,N-dimethylethanamine

SN2 Reaction
(Menshutkin Reaction)

Dimethyl sulfate

Mefenidramium metilsulfate
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General HPLC Analysis Workflow

Instrumentation & Consumables

Sample Preparation

HPLC Instrument
(Pump, Injector, Column Oven, Detector)

Data Acquisition

Chromatogram Analysis

Quantification & Purity Assessment

Mobile Phase
(Aqueous & Organic)

Analytical Column
(e.g., C18, HILIC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Histamine H1 Receptor Signaling Pathway

Histamine

H1 Receptor

activates

Gq/11

activates

Mefenidramium

inhibits

PLC

activates

PIP2

cleaves

IP3 DAG

Ca²⁺ release PKC activation
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Muscarinic Receptor Signaling Pathways

Acetylcholine

M1, M3, M5 Receptors

activates

M2, M4 Receptors

activates

Gq/11

activates

Gi/o

activates

Mefenidramium

inhibits inhibits

PLC activation Adenylyl Cyclase inhibition

IP₃ & DAG increase cAMP decrease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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